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Compound of Interest

Compound Name: 3,5-Dinitrobenzyl chloride

Cat. No.: B1581733

Navigating the Risks: A Technical Guide to 3,5-
Dinitrobenzyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide addresses the potential hazards and essential handling
precautions for 3,5-Dinitrobenzyl chloride. As a valuable intermediate in organic synthesis,
particularly in the development of pharmaceuticals and dyes, a thorough understanding of its
properties and associated risks is paramount for ensuring laboratory safety. This document
provides a consolidated overview of its hazardous characteristics, recommended handling
procedures, and emergency protocols, compiled from available safety data sheets.

Core Chemical and Physical Properties

A foundational aspect of safe handling is a clear understanding of the substance's physical and
chemical properties. These characteristics influence its behavior under various laboratory
conditions and are critical for storage and handling decisions.
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Property Value Source

1-(chloromethyl)-3,5-
Synonyms dinitrobenzene, a-Chloro-3,5- [1]

dinitrotoluene

CAS Number 74367-78-5 [1]
EC Number 277-841-7 [1]
Molecular Formula C7H5CIN204 [1]

Crystalline Powder, Light

Appearance yellow to beige, dark brown [1][2]
crystalline

Melting Point 79-82°C [1]

Boiling Point 373.4 £ 27.0 °C (Predicted) [1]

Flash Point 137.8°C [2]

Hydrolyzes in water. Soluble in
Solubility alcohol, ether, acetic acid, and [2]

benzene.

Stable under recommended
Stability storage conditions. May be [2]

moisture sensitive.

Identified Hazards and Safety Classifications

3,5-Dinitrobenzyl chloride is classified as a hazardous substance and requires careful
management.[3] The primary hazards are associated with its corrosive nature.

GHS Hazard Statements:
e H314: Causes severe skin burns and eye damage.[1]
o H335: May cause respiratory irritation.[1]

Risk and Safety Phrases:
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e R34: Causes burns.[2]

e S26: In case of contact with eyes, rinse immediately with plenty of water and seek medical

advice.[2]

e S36/37/39: Wear suitable protective clothing, gloves, and eye/face protection.[2]

e S45: In case of accident or if you feel unwell, seek medical advice immediately (show the

label where possible).[2]

The following diagram illustrates the interconnectedness of the primary hazards associated

with 3,5-Dinitrobenzyl chloride.

Hazard Profile of 3,5-Dinitrobenzyl Chloride

Primary Hazards

3,5-Dinitrobenzyl Chloride

L

Reactive

_>

Irritant

Routes of Exposure & Effects

causes

L

Corrosive

causes

Inhalation
(Respiratory Irritation)

Ingestion
(Gastrointestinal Burns)

causes

causes

Eye Contact
(Serious Eye Damage)

Skin Contact

(Severe Burns)

Click to download full resolution via product page

Caption: Hazard profile of 3,5-Dinitrobenzyl chloride.

Experimental Protocols: Safe Handling and

Procedures
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While specific, detailed experimental protocols for novel applications must be developed and
risk-assessed on a case-by-case basis, the following procedures derived from safety data
sheets provide a robust framework for the safe handling of 3,5-Dinitrobenzyl chloride.

Personal Protective Equipment (PPE)

Adequate personal protective equipment is mandatory when handling this compound.
o Eye and Face Protection: Wear chemical safety goggles and a face shield.[2]
» Skin Protection: Wear suitable protective clothing and chemical-resistant gloves.[2]

o Respiratory Protection: Use in a well-ventilated area.[3] If dust is generated or ventilation is
inadequate, a NIOSH-approved respirator is required.

Handling and Storage

» General Handling: Avoid all personal contact, including inhalation.[3] Do not eat, drink, or
smoke in handling areas.[3] Wash hands thoroughly with soap and water after handling.[3]

» Ventilation: Handle only in a well-ventilated area, preferably in a chemical fume hood.[3]

o Storage: Keep containers securely sealed when not in use.[3] Store in a cool, dry place at
room temperature.[2] The substance is incompatible with bases, amines, oxidizing agents,
and alcohols.[2] It may also corrode steel.[2]

Spill Management

e Minor Spills:
o Remove all ignition sources.[3]
o Clean up spills immediately, avoiding dust generation.[3]
o Use dry clean-up procedures.[3]
o Place spilled material into a suitable, labeled container for waste disposal.[3]

e Major Spills:
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[e]

Evacuate the area and move upwind.[3]

o

Alert emergency responders.[3]

[¢]

Wear full-body protective clothing and a self-contained breathing apparatus.[3]

[¢]

Contain the spill with sand, earth, or vermiculite.[3]

[e]

Collect recoverable product into labeled containers.[3]

First Aid Measures

o Eye Contact: Immediately flush with plenty of water for at least 15 minutes, also under the
eyelids. Seek immediate medical attention.[4]

» Skin Contact: Immediately wash off with soap and plenty of water while removing all
contaminated clothing and shoes. Seek immediate medical attention.[4]

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Seek immediate
medical attention.[4]

 Ingestion: Do NOT induce vomiting. If the patient is conscious, rinse their mouth with water.
Seek immediate medical attention.[3]

The workflow for safely handling 3,5-Dinitrobenzyl chloride is outlined in the diagram below.
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Caption: Safe handling workflow for 3,5-Dinitrobenzyl chloride.

Reactivity and Incompatibility

Understanding the reactivity profile of 3,5-Dinitrobenzyl chloride is crucial to prevent

dangerous reactions.

¢ Incompatible Materials: Avoid contact with strong bases, amines, oxidizing agents, and

alcohols.[2]

+ Hazardous Decomposition Products: Thermal decomposition can release irritating gases and
vapors, including nitrogen oxides (NOXx), carbon monoxide (CO), carbon dioxide (CO2),

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1581733?utm_src=pdf-body-img
https://www.benchchem.com/product/b1581733?utm_src=pdf-body
https://www.benchchem.com/product/b1581733?utm_src=pdf-body
https://www.chembk.com/en/chem/3,5-Dinitrobenzyl%20chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

chlorine, and hydrogen chloride gas.[4]

o Reactivity with Water: This compound hydrolyzes in water.[2]

» Corrosivity: It has been noted to corrode steel.[2]

Disposal Considerations

Chemical waste must be disposed of in accordance with local, regional, and national
regulations. As a corrosive and hazardous substance, 3,5-Dinitrobenzyl chloride should be
collected in a designated, labeled container and disposed of through a licensed chemical waste
disposal service.

This guide is intended to provide a comprehensive overview of the hazards and handling
precautions for 3,5-Dinitrobenzyl chloride. It is not a substitute for a thorough risk
assessment, which should be conducted prior to any new experimental work. Always consult
the most up-to-date Safety Data Sheet (SDS) from your supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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